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Compound of Interest

Compound Name: Diethyl dibromomalonate

Cat. No.: B1346896

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of
Diethyl dibromomalonate (CAS No: 631-22-1), a valuable reagent in organic synthesis. This
document consolidates key data, outlines experimental protocols for its synthesis and
characterization, and presents logical workflows for its application.

Core Physicochemical Properties

Diethyl dibromomalonate is a dense, high-boiling liquid with applications as a brominating
agent and a precursor in the synthesis of various organic compounds. Its core properties are
summarized below.

General and Physical Properties
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Property Value Reference(s)
Molecular Formula C7H10Br204 [1112]
Molecular Weight 317.96 g/mol [1][2]
Appearance Clear, light yellow liquid
Density 1.68 g/mL at 25 °C [1]
Boiling Point 140-143 °C at 18 mmHg [1]
Refractive Index (n20/D) 1.484 [1]
Flash Point >230 °F (>110 °C)

Solubility and Stability
Property Description Reference(s)

Soluble in benzene, carbon

Solubilit
y tetrachloride, DMSO, and THF.

Water Solubility Does not mix well with water.

. Store under inert gas (nitrogen
Stability & Storage
or argon) at 2-8°C.

Spectroscopic Data

While specific experimental *H and 3C NMR data for Diethyl dibromomalonate are not readily
available in the public domain, infrared spectroscopy provides valuable structural information.

Infrared (IR) Spectrum: The IR spectrum of Diethyl dibromomalonate exhibits characteristic
absorption bands for its functional groups. The strong carbonyl (C=0) stretching frequency is a
key feature.

Experimental Protocols

The following sections detail the methodologies for the synthesis of Diethyl dibromomalonate
and the determination of its key physicochemical properties.
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Synthesis of Diethyl Dibromomalonate

The synthesis of Diethyl dibromomalonate is typically achieved through the bromination of
Diethyl malonate. The following protocol is adapted from the synthesis of Diethyl
bromomalonate, where the dibromo- compound is a known byproduct. To favor the formation of
the dibrominated product, a higher molar ratio of bromine to diethyl malonate would be
employed.

Materials:

Diethyl malonate

Bromine

Carbon tetrachloride (or another suitable inert solvent)

5% Sodium carbonate solution

Procedure:

In a three-necked flask equipped with a stirrer, a reflux condenser with a hydrogen bromide
trap, and a dropping funnel, a solution of Diethyl malonate in carbon tetrachloride is
prepared.

e Dry bromine is added dropwise to the stirred solution. The reaction can be initiated by gentle
warming with a large electric bulb.

e The addition of bromine is continued at a rate that maintains a gentle reflux.

 After the addition is complete, the mixture is refluxed until the evolution of hydrogen bromide
ceases (approximately one hour).

e The reaction mixture is then cooled and washed multiple times with a 5% sodium carbonate
solution to neutralize any remaining acid.

e The organic layer is separated, and the solvent is removed.
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e The crude product is then purified by vacuum distillation. The fraction corresponding to
Diethyl dibromomalonate is collected.

Determination of Physicochemical Properties

Standard laboratory procedures are employed to determine the physicochemical properties of
Diethyl dibromomalonate.

o Density: The density is determined using a pycnometer or a digital density meter at a
constant temperature (e.g., 25 °C). The mass of a known volume of the liquid is measured,

and the density is calculated.

» Boiling Point: The boiling point at reduced pressure is determined by vacuum distillation. The
temperature at which the liquid boils and condenses at a specific pressure is recorded.

o Refractive Index: A refractometer is used to measure the refractive index of the liquid at a
specified temperature (typically 20 °C) using the sodium D-line.

o Solubility: The miscibility of Diethyl dibromomalonate with various solvents is observed by
mixing a small amount of the compound with the solvent in a test tube and visually
inspecting for the formation of a single phase or separate layers.

Logical and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate key processes involving Diethyl

dibromomalonate.

Diethyl Malonate

Aqueous Workup
(5% Na2CO3 wash)

Vacuum Distillation Diethyl dibromomalonate

Click to download full resolution via product page

Caption: Synthesis workflow for Diethyl dibromomalonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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